Cas no 2708281-59-6 (4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrazin-3-amine;dihydrochloride)

• Product Name: 4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrazin-3-amine;dihydrochloride
• CAS No: 2708281-59-6
• MF: C₆H₁₂Cl₂N₄
• MW: 211.09227848053
• CID: 6801389
• PubChem ID: 146035793
• Update Time: 2025-08-05

4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrazin-3-amine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• PS-15945
• D78947
• AKOS040811743
• 4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrazin-3-amine dihydrochloride
• 2708281-59-6
• 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazin-3-amine;dihydrochloride
• 4H,5H,6H,7H-PYRAZOLO[1,5-A]PYRAZIN-3-AMINE DIHYDROCHLORIDE
• 4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrazin-3-amine diHCl
• 4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrazin-3-amine;dihydrochloride

• Inchi： 1S/C6H10N4.2ClH/c7-5-3-9-10-2-1-8-4-6(5)10;;/h3,8H,1-2,4,7H2;2*1H
• InChI Key： GBDJFZPNJXQUDU-UHFFFAOYSA-N
• SMILES： Cl.Cl.N12C(=C(C=N1)N)CNCC2

Computed Properties

• Exact Mass: 210.0439018g/mol
• Monoisotopic Mass: 210.0439018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.9Ų

Additional information on 4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrazin-3-amine;dihydrochloride

Introduction to 4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrazin-3-amine; dihydrochloride (CAS No. 2708281-59-6)

4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrazin-3-amine; dihydrochloride (CAS No. 2708281-59-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrazines and is characterized by its unique structural features and potential biological activities. The dihydrochloride salt form enhances its solubility and stability, making it a promising candidate for various therapeutic applications.

The chemical structure of 4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrazin-3-amine; dihydrochloride consists of a fused pyrazole and pyrazine ring system with a tetrahydro substitution pattern. This structure provides a scaffold that can be modified to optimize pharmacological properties such as potency, selectivity, and bioavailability. Recent studies have explored the potential of this compound in various disease models, highlighting its versatility and therapeutic potential.

In the realm of medicinal chemistry, the development of new compounds with improved pharmacological profiles is crucial for advancing drug discovery. 4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrazin-3-amine; dihydrochloride has been identified as a lead compound due to its unique properties. Research has shown that this compound exhibits potent activity against specific targets involved in neurodegenerative diseases, cancer, and inflammatory conditions. The ability to modulate these targets selectively makes it an attractive candidate for further development.

The pharmacological properties of 4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrazin-3-amine; dihydrochloride have been extensively studied in both in vitro and in vivo models. In vitro studies have demonstrated its ability to inhibit key enzymes and receptors involved in disease pathways. For instance, it has shown significant inhibitory activity against kinases such as JAK2 and ABL1, which are implicated in various cancers and inflammatory disorders. These findings suggest that the compound could be developed into a targeted therapy for these conditions.

In vivo studies have further validated the therapeutic potential of 4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrazin-3-amine; dihydrochloride. Animal models have shown that the compound can effectively reduce tumor growth and inflammation while exhibiting favorable pharmacokinetic properties. These results are promising and indicate that the compound may have a favorable safety profile suitable for clinical development.

The structural modifications of 4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrazin-3-amine; dihydrochloride have also been explored to enhance its therapeutic efficacy. Researchers have investigated various substituents on the pyrazolopyrazine scaffold to optimize its binding affinity and selectivity for target proteins. These efforts have led to the identification of several analogs with improved pharmacological properties. For example, the introduction of specific functional groups has been shown to enhance the compound's ability to cross the blood-brain barrier (BBB), making it a potential candidate for treating central nervous system (CNS) disorders.

The clinical development of new drugs is a complex process that involves multiple stages of testing and optimization. The preclinical data generated for 4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrazin-3-amine; dihydrochloride has provided a strong foundation for advancing it into clinical trials. Phase I trials are currently underway to evaluate its safety and tolerability in humans. Preliminary results from these trials are encouraging and suggest that the compound is well-tolerated at therapeutic doses.

In addition to its potential as a standalone therapy, 4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrazin-3-amine; dihydrochloride may also be used in combination with other drugs to enhance treatment outcomes. Combination therapies are becoming increasingly important in the treatment of complex diseases such as cancer and neurodegenerative disorders. The ability of this compound to target multiple pathways simultaneously makes it an attractive candidate for such combination strategies.

The future prospects for 4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrazin-3-amine; dihydrochloride are promising. Ongoing research aims to further elucidate its mechanism of action and optimize its therapeutic potential. Collaborations between academic institutions and pharmaceutical companies are essential for advancing this compound through the drug development pipeline. With continued investment in research and development (R&D), it is hoped that this novel compound will eventually translate into effective treatments for patients suffering from various diseases.